4-(Thiomorpholin-4-ylmethyl)phenylboronic acid
Overview
Description
4-(Thiomorpholin-4-ylmethyl)phenylboronic acid is a chemical compound with the CAS Number: 1256358-60-7 . It has a molecular weight of 237.13 . The IUPAC name for this compound is 4-(4-thiomorpholinylmethyl)phenylboronic acid . It is a solid in its physical form .
Molecular Structure Analysis
The InChI code for 4-(Thiomorpholin-4-ylmethyl)phenylboronic acid is 1S/C11H16BNO2S/c14-12(15)11-3-1-10(2-4-11)9-13-5-7-16-8-6-13/h1-4,14-15H,5-9H2 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
4-(Thiomorpholin-4-ylmethyl)phenylboronic acid is a solid . It has a molecular weight of 237.13 . The InChI code provides further information about its chemical structure .Scientific Research Applications
Chemical Synthesis
4-(Thiomorpholin-4-ylmethyl)phenylboronic acid is used in chemical synthesis . It’s a boronic acid compound with a molecular weight of 237.13 . Boronic acids are important in the field of organic chemistry and materials science for the synthesis of various chemical compounds .
Drug Delivery Systems
This compound has been used in the development of reactive oxygen species (ROS)-responsive drug delivery systems . In one study, hyaluronic acid (HA) was structurally modified with phenylboronic acid pinacol ester (PBAP) to create a ROS-responsive drug delivery system . Curcumin (CUR) was encapsulated in this system to form curcumin-loaded nanoparticles (HA@CUR NPs) .
Treatment of Periodontitis
The ROS-responsive drug delivery system mentioned above has been applied in the treatment of periodontitis . Periodontitis is an inflammatory disease induced by complex interactions between the host immune system and dental plaque microbiota . The drug delivery system can rapidly release CUR in a ROS environment to reach the concentration required for treatment .
Anti-inflammatory and Anti-oxidative Stress Functions
The curcumin-loaded nanoparticles (HA@CUR NPs) not only retained the antimicrobial efficacy of CUR, but also exhibited more pronounced anti-inflammatory and anti-oxidative stress functions both in vivo and in vitro . This suggests potential applications in other diseases characterized by inflammation and oxidative stress .
Biosensors
Phenylboronic acid compounds, such as 4-(Thiomorpholin-4-ylmethyl)phenylboronic acid, have been used in the development of biosensors . For example, a biosensor was tailored by coating surface plasmon resonance gold chips with a nanofilm based on 4-vinylphenyl boronic acid (VPBA) . This biosensor can detect glycosylated hemoglobin from blood, which is a better method for diabetes detection .
Mechanism of Action
In the Suzuki-Miyaura cross-coupling reaction, the boronic acid acts as a nucleophile, or electron donor, that forms a bond with an electrophile, or electron acceptor . This reaction is facilitated by a palladium catalyst .
The properties of boronic acids, including their stability and reactivity, can be influenced by various environmental factors such as temperature, pH, and the presence of other compounds .
properties
IUPAC Name |
[4-(thiomorpholin-4-ylmethyl)phenyl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BNO2S/c14-12(15)11-3-1-10(2-4-11)9-13-5-7-16-8-6-13/h1-4,14-15H,5-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDMPAGMAGZPHSO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)CN2CCSCC2)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20681335 |
Source
|
| Record name | {4-[(Thiomorpholin-4-yl)methyl]phenyl}boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20681335 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1256358-60-7 |
Source
|
| Record name | {4-[(Thiomorpholin-4-yl)methyl]phenyl}boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20681335 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Chloro-1-isopropyl-1H-pyrrolo[2,3-c]pyridine](/img/structure/B577911.png)
![2-(2,6-dichlorophenyl)-3H-imidazo[4,5-c]pyridine-4-carboxylic acid](/img/structure/B577916.png)
![tert-Butyl 7-chloro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate](/img/structure/B577929.png)
